2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
Description
2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C26H24FN5O4 and its molecular weight is 489.507. The purity is usually 95%.
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Scientific Research Applications
Radioligand Synthesis and Imaging
Compounds with structural similarities to the given chemical have been explored for their potential as radioligands. For instance, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, a compound designed with a fluorine atom, has been reported for its selectivity towards the translocator protein (18 kDa). This specificity makes it a candidate for in vivo imaging using positron emission tomography (PET), highlighting its application in biomedical imaging and diagnosis (Dollé et al., 2008).
Antitumor Activities
Another area of application is in the synthesis of compounds with antitumor activities. For example, derivatives synthesized from similar structures have shown selective anti-tumor activities, indicating potential applications in cancer treatment and pharmacology (Xiong Jing, 2011).
Antimicrobial Agents
Further, the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using related starting materials has been investigated for antimicrobial properties. These compounds exhibit antibacterial and antifungal activities, comparable to known antibiotics, suggesting their utility in developing new antimicrobial therapies (Hossan et al., 2012).
Herbicidal Applications
Additionally, certain acetamide derivatives have been designed and synthesized for herbicidal activities, showing effectiveness against dicotyledonous weeds. This indicates the potential agricultural applications of these compounds in weed management and crop protection (Wu et al., 2011).
Properties
IUPAC Name |
2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FN5O4/c1-2-36-21-9-5-19(6-10-21)23-15-26(35)31(17-29-23)16-24(33)28-13-14-32-25(34)12-11-22(30-32)18-3-7-20(27)8-4-18/h3-12,15,17H,2,13-14,16H2,1H3,(H,28,33) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLDYCRYQJLHTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FN5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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